Cas no 2229282-87-3 (2-amino-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one)

• Product Name: 2-amino-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one
• CAS No: 2229282-87-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6012524
• PubChem ID: 165657843
• Update Time: 2025-06-13

2-amino-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one
• EN300-1823419
• 2229282-87-3

• Inchi： 1S/C10H13NO3/c1-2-14-9-5-3-4-7(10(9)13)8(12)6-11/h3-5,13H,2,6,11H2,1H3
• InChI Key： MXZKMCJCWLLVBA-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(C(CN)=O)=C1O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one

Exploring the Properties and Applications of 2-amino-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one (CAS No. 2229282-87-3)

2-amino-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one, with the CAS number 2229282-87-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its amino and hydroxyphenyl functional groups, exhibits unique properties that make it valuable in synthetic chemistry and drug development. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its structural versatility.

In recent years, the demand for high-purity intermediates like 2-amino-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one has surged, driven by advancements in medicinal chemistry and biotechnology. The compound’s ethoxy and hydroxy substituents contribute to its solubility and reactivity, making it a candidate for targeted drug delivery systems. Its CAS no 2229282-87-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in R&D pipelines.

One of the most discussed applications of 2-amino-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one is its role in the synthesis of flavonoid derivatives, which are widely studied for their antioxidant and anti-inflammatory properties. The compound’s ketone and amino groups enable efficient modifications, aligning with the trend toward green chemistry and sustainable synthesis. This has led to increased interest in optimizing its production processes to minimize environmental impact.

From an analytical perspective, CAS 2229282-87-3 is often characterized using techniques like NMR spectroscopy and mass spectrometry, ensuring its purity and stability. The compound’s molecular structure is a focal point for computational chemists, who leverage AI-driven modeling to predict its interactions in biological systems. Such studies are pivotal for designing next-generation therapeutics with enhanced efficacy.

The versatility of 2-amino-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one extends to material science, where it serves as a precursor for functionalized polymers. Its aromatic ring and polar groups facilitate the development of advanced materials with tailored properties. As industries prioritize smart materials, this compound’s role in nanotechnology applications continues to expand, addressing challenges in energy storage and sensors.

In conclusion, 2-amino-1-(3-ethoxy-2-hydroxyphenyl)ethan-1-one (CAS no 2229282-87-3) represents a multifaceted compound with broad implications across scientific disciplines. Its integration into cutting-edge research underscores the importance of specialty chemicals in driving innovation. Future studies will likely explore its untapped potential, solidifying its position as a cornerstone in modern chemistry.